Cas no 111863-61-7 (Adenosine,N,N''-1,6-hexanediylbis- (9CI))

Adenosine,N,N''-1,6-hexanediylbis- (9CI) structure
111863-61-7 structure
Product Name:Adenosine,N,N''-1,6-hexanediylbis- (9CI)
CAS No:111863-61-7
MF:C26H36N10O8
MW:616.626244544983
CID:139909
PubChem ID:183354
Update Time:2025-04-19

Adenosine,N,N''-1,6-hexanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N,N''-1,6-hexanediylbis- (9CI)
    • (2R,3R,4S,5R)-2-[6-[6-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]hexylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 111863-61-7
    • Adenosine, N,N''-1,6-hexanediylbis-
    • Inchi: 1S/C26H36N10O8/c37-7-13-17(39)19(41)25(43-13)35-11-33-15-21(29-9-31-23(15)35)27-5-3-1-2-4-6-28-22-16-24(32-10-30-22)36(12-34-16)26-20(42)18(40)14(8-38)44-26/h9-14,17-20,25-26,37-42H,1-8H2,(H,27,29,31)(H,28,30,32)/t13-,14-,17-,18-,19-,20-,25-,26-/m1/s1
    • InChI Key: CMPGORQGZUATMJ-RTZOWOBBSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 616.27208
  • Monoisotopic Mass: 616.271758
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 13
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 251
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.84
  • Boiling Point: 1061.6°C at 760 mmHg
  • Flash Point: 595.8°C
  • Refractive Index: 1.831
  • PSA: 251.1
  • LogP: -1.58060
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